N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H10FN3S/c14-10-4-2-1-3-9(10)7-15-13-12-11(5-6-18-12)16-8-17-13/h1-6,8H,7H2,(H,15,16,17)
• InChI Key: UCMJELHEUALBDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=NC=NC3=C2SC=C3)F
• Molecular Formula: C13H10FN3S
• Molecular Weight: 259.30 g/mol

Description

N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential application in biomedical research. This compound is known for its unique structure and properties, which make it an ideal candidate for studying various biological processes.

Mechanism of Action

The mechanism of action of N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine involves the inhibition of various enzymes and proteins that are involved in various biological processes. The compound binds to the active site of these enzymes and proteins, preventing them from carrying out their normal functions. This inhibition leads to a cascade of downstream effects, including the suppression of cytokine production and the inhibition of cell proliferation.
Biochemical and Physiological Effects:
N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the production of various cytokines, including interleukin-6 (IL-6), interleukin-12 (IL-12), and interferon-gamma (IFN-γ). N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has also been shown to inhibit cell proliferation and induce apoptosis in various cell lines. These effects make N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine a promising candidate for the treatment of various inflammatory and neoplastic diseases.

Advantages and Limitations for Lab Experiments

N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has several advantages and limitations for lab experiments. The compound has high potency and specificity, making it an ideal candidate for studying various biological processes. N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine is also relatively easy to synthesize, and various modifications can be made to the synthesis method to improve the yield and purity of the compound. However, N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has some limitations, including its potential toxicity and limited solubility in aqueous solutions. These limitations need to be taken into consideration when designing experiments involving N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine.

Future Directions

N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has several potential future directions for research. One area of research could focus on the development of more potent and selective inhibitors of JAK and BTK using N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine as a lead compound. Another area of research could focus on the development of novel therapeutic agents for the treatment of various inflammatory and neoplastic diseases using N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine as a starting point. Additionally, future research could focus on the optimization of the synthesis method of N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of 2-fluorobenzylamine, which is then reacted with 2-thienylacetonitrile in the presence of a base to form the intermediate product. The intermediate product is then subjected to a series of reactions, including hydrogenation, hydrolysis, and cyclization, to yield the final product. The synthesis of N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has been optimized over the years, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has been extensively studied for its potential application in biomedical research. This compound has been shown to have inhibitory effects on various enzymes and proteins, including Janus kinase (JAK) and Bruton's tyrosine kinase (BTK), which are involved in various biological processes. N-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases.